Cas no 1222-90-8 (Albonoursin)

• Product Name: Albonoursin
• CAS No: 1222-90-8
• MF: C₁₅H₁₆N₂O₂
• MW: 256.299743652344
• CID: 141641
• PubChem ID: 6109346
• Update Time: 2025-09-20

Albonoursin Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione,3-(2-methylpropylidene)-6-(phenylmethylene)-, (3Z,6Z)-
• (3Z,6Z)-3-benzylidene-6-(2-methylpropylidene)piperazine-2,5-dione
• albonoursin
• (3Z,6Z)-3-benzylidene-6
• (Z)-3-isobutylidene-(Z)-6-benzylidene-2,5-piperazinedione
• 2,5-Piperazinedione, 3-(2-methylpropylidene)-6-(phenylmethylene)-, (Z,Z)-
• 2,5-Piperazinedione, 3-benzylidene-6-isobutylidene-
• 3-Benzyliden-6-isobutyliden-piperazin-2,5-dion
• 3-Benzylidene-6-isobutylidene-2,5-dioxopiperazine
• 3-benzylidene-6-isobutylidene-piperazine-2,5-dione
• Albonoursine
• Albonursin
• B-73
• CHEBI:71609
• P-42-2
• (3E,6E)-3-Benzylidene-6-(2-methylpropylidene)piperazine-2,5-dione
• CHEMBL455787
• cyclo(DeltaLeu-DeltaPhe)
• cyclo(DeltaPhe-DeltaLeu)
• SCHEMBL13360291
• 1222-90-8
• cyclo(dehydroleucyl-dehydrophenylalanyl)
• DTXSID801318208
• AKOS040746523
• C15H16N2O2
• Q27139752
• cyclo(dehydrophenylalanyl-dehydroleucyl)
• C20520
• Albonoursin

• Inchi： 1S/C15H16N2O2/c1-10(2)8-12-14(18)17-13(15(19)16-12)9-11-6-4-3-5-7-11/h3-10H,1-2H3,(H,16,19)(H,17,18)/b12-8-,13-9-
• InChI Key： LCIIOYPBHIZBOD-JMVBYTIWSA-N
• SMILES： O=C1/C(=C/C(C)C)/NC(/C(=C/C2C=CC=CC=2)/N1)=O

Computed Properties

• Exact Mass: 256.12128
• Monoisotopic Mass: 256.121178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2
• XLogP3: 2.4

Experimental Properties

• Density: 1.221
• Boiling Point: 567.8°C at 760 mmHg
• Flash Point: 232.3°C
• Refractive Index: 1.645
• PSA: 58.2
• LogP: 1.15310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines